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Compound of Interest

Compound Name: Tianafac

Cat. No.: B1214732

Despite a comprehensive investigation into the discovery and synthesis of the non-steroidal
anti-inflammatory drug (NSAID) Tianafac, this report concludes that detailed historical and
technical data is largely absent from the public scientific record. While basic chemical
information is available, an in-depth technical guide as requested by researchers, scientists,
and drug development professionals cannot be constructed from the sparse publicly accessible
information.

Tianafac, chemically identified as (6-chloro-2,3-dimethyl-1,4-benzothiazin-4-yl)acetic acid, is
classified as a non-steroidal anti-inflammatory drug, analgesic, and antipyretic. Its fundamental
properties are cataloged in various chemical databases, providing its molecular formula
(C11HoCIO2S) and weight (240.71 g/mol ).[1][2] However, beyond these elementary details, the
scientific literature remains silent on the key aspects of its discovery, the evolution of its
synthesis, and the preclinical and clinical data that would typically accompany a developed
pharmaceutical agent.

This investigation employed a multi-faceted search strategy, including broad and specific
queries for "Tianafac," its systematic chemical name, and related benzothiazine NSAIDs. The
search for detailed experimental protocols, quantitative data from clinical or preclinical studies,
and specific signaling pathways associated with its mechanism of action yielded no substantive
results. The lack of information suggests that Tianafac may be an older, less common, or
regionally specific compound that has not been the subject of extensive research or publication
in major international scientific journals.
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For a compound to be the subject of a comprehensive technical whitepaper, a significant body
of research is required, including but not limited to:

o Discovery: The initial synthesis and identification of the compound's therapeutic potential.

» Medicinal Chemistry Efforts: Structure-activity relationship (SAR) studies detailing the
optimization of the lead compound.

e Synthesis: Detailed, reproducible synthetic routes and process chemistry development.

e Pharmacology: In vitro and in vivo studies characterizing the mechanism of action, potency,
and efficacy.

o Pharmacokinetics: Data on the absorption, distribution, metabolism, and excretion (ADME)
of the drug.

o Toxicology: Safety and toxicity data from preclinical studies.
 Clinical Trials: Phased clinical trial data on safety and efficacy in humans.

The absence of this critical information for Tianafac makes it impossible to fulfill the core
requirements of this technical guide, including the creation of data tables, detailed experimental
protocols, and visualizations of its signaling pathways.

It is plausible that such information may exist in proprietary corporate archives, in localized or
non-indexed journals, or in patent literature that is not readily searchable through standard
scientific databases. However, based on a thorough search of publicly available resources, the
history and science of Tianafac remain largely undocumented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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